Cas no 67526-13-0 (2,4,6(1H,3H,5H)-Pyrimidinetrione,5-(1-methyl-1-propen-1-yl)-5-propyl-)

• Product name: 2,4,6(1H,3H,5H)-Pyrimidinetrione,5-(1-methyl-1-propen-1-yl)-5-propyl-
• CAS No: 67526-13-0
• MF: C₁₁H₁₆N₂O₃
• MW: 224.25634
• CID: 522013
• PubChem ID: 5381676

2,4,6(1H,3H,5H)-Pyrimidinetrione,5-(1-methyl-1-propen-1-yl)-5-propyl- Chemical and Physical Properties

Names and Identifiers

• 2,4,6(1H,3H,5H)-Pyrimidinetrione,5-(1-methyl-1-propen-1-yl)-5-propyl-
• 5-[(E)-but-2-en-2-yl]-5-propyl-1,3-diazinane-2,4,6-trione
• 5-(1-methyl-propenyl)-5-propyl-barbituric acid
• 5-(1-Methylpropenyl)-5-propylbarbituric acid
• 5-(1-Methyl-propenyl)-5-propyl-barbitursaeure
• AC1NTI6I
• Barbituric acid, 5-(1-methylpropenyl)-5-propyl-
• CQ7250000
• LS-24633
• NIOSH
• NSC120870
• NSC-120870
• NIOSH/CQ7250000
• CQ72500000
• 67526-13-0
• DTXSID60419119

• Inchi： InChI=1S/C11H16N2O3/c1-4-6-11(7(3)5-2)8(14)12-10(16)13-9(11)15/h5H,4,6H2,1-3H3,(H2,12,13,14,15,16)/b7-5+
• InChI Key： MSRRTOILHOOSTG-FNORWQNLSA-N
• SMILES： CCCC1(C(=O)NC(=O)NC1=O)C(=CC)C

Computed Properties

• Exact Mass: 224.11618
• Monoisotopic Mass: 224.11609238g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 351
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 75.3Ų
• XLogP3: 1.8

Experimental Properties

• PSA: 75.27
• LogP: 1.76270